tert-butyl {1-[5-(allylthio)-1,3,4-oxadiazol-2-yl]ethyl}carbamate

• IUPAC Name: tert-butyl N-[1-(5-prop-2-enylsulfanyl-1,3,4-oxadiazol-2-yl)ethyl]carbamate
• InChI: InChI=1S/C12H19N3O3S/c1-6-7-19-11-15-14-9(17-11)8(2)13-10(16)18-12(3,4)5/h6,8H,1,7H2,2-5H3,(H,13,16)
• InChI Key: ZLNKNUISMHYDJP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN=C(O1)SCC=C)NC(=O)OC(C)(C)C
• Molecular Formula: C12H19N3O3S
• Molecular Weight: 285.36 g/mol

Description

Tert-butyl {1-[5-(allylthio)-1,3,4-oxadiazol-2-yl]ethyl}carbamate is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a carbamate derivative of 1,3,4-oxadiazole and has a tert-butyl group attached to it. The compound has shown promising results in scientific research, and

Mechanism of Action

The mechanism of action of tert-butyl {1-[5-(allylthio)-1,3,4-oxadiazol-2-yl]ethyl}carbamate is not fully understood. However, research suggests that the compound may inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. The compound may also act as a histone deacetylase inhibitor, leading to changes in gene expression.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that the compound can inhibit the growth of cancer cells and induce apoptosis. The compound has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using tert-butyl {1-[5-(allylthio)-1,3,4-oxadiazol-2-yl]ethyl}carbamate in lab experiments is its potential as a drug candidate for various diseases. The compound has shown promising results in vitro studies, and research is ongoing to explore its potential as an anticancer agent. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on tert-butyl {1-[5-(allylthio)-1,3,4-oxadiazol-2-yl]ethyl}carbamate. One of the primary directions is to explore its potential as an anticancer agent in vivo. Further research is needed to determine the optimal dosage and administration route for the compound. Additionally, research is needed to explore the potential of this compound as a treatment for other diseases, such as inflammatory diseases. Finally, further research is needed to explore the mechanism of action of the compound and its potential as a histone deacetylase inhibitor.
Conclusion
In conclusion, this compound is a compound that has shown promising results in scientific research. The compound has potential applications in various fields, including medicinal chemistry, and has been shown to have various biochemical and physiological effects. Further research is needed to explore the potential of this compound as an anticancer agent and to determine its optimal dosage and administration route.

Scientific Research Applications

Tert-butyl {1-[5-(allylthio)-1,3,4-oxadiazol-2-yl]ethyl}carbamate has shown potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of medicinal chemistry, where it is being studied as a potential drug candidate for various diseases. The compound has shown promising results in vitro studies against various cancer cell lines, and research is ongoing to explore its potential as an anticancer agent.